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Compound of Interest

Compound Name: 1-Tetratriacontanol-d4

Cat. No.: B12419898

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Tetratriacontanol-d4, a deuterated
very-long-chain fatty alcohol. Given the highly specific nature of this isotopically labeled
compound, this document synthesizes available information on its procurement, relevant
biological pathways of its non-deuterated analog, and general experimental methodologies
where such a compound would be utilized. This guide addresses the current landscape of
available data and provides a framework for its potential application in research and drug
development.

Supplier and Pricing Overview

Obtaining 1-Tetratriacontanol-d4 for research purposes requires sourcing from specialized
chemical suppliers. While direct pricing is often available only upon quotation, the following
suppliers have been identified as potential sources for this compound.
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. Additional
Supplier Product Name Catalog Number .
Information
Pricing and availability
Santa Cruz ) . .
1-Tetratriacontanol-d4  sc-220223 are typically provided

Biotechnology, Inc.
upon request.[1]

Requires user login to
Pharmaffiliates 1-Tetratriacontanol-d4 ~ PA STI1 082480 view price and
availability.[2]

Pricing and availability
1-Tetratriacontanol-d4  T306482 can be obtained by

Toronto Research

Chemicals (TRC
( ) requesting a quote.

Note: Pricing for specialized deuterated compounds can vary significantly based on purity,
quantity, and supplier. It is recommended to contact suppliers directly for the most accurate and
up-to-date information.

The Biological Context: Metabolism of Very-Long-
Chain Fatty Alcohols

While specific research detailing the metabolic fate of 1-Tetratriacontanol-d4 is not readily
available in published literature, the metabolic pathways of endogenous, non-deuterated very-
long-chain fatty alcohols provide a crucial biological framework. These pathways are central to
lipid metabolism and cellular signaling.

Very-long-chain fatty alcohols are key components of the fatty alcohol cycle. This cycle involves
the interconversion of fatty acids, fatty acyl-CoAs, fatty aldehydes, and fatty alcohols. Key
enzymes in this process include:

» Acyl-CoA Reductases: These enzymes catalyze the reduction of very-long-chain fatty acyl-
CoAs to their corresponding fatty alcohols.

o Fatty Aldehyde Dehydrogenase (FALDH): This enzyme is responsible for the oxidation of
fatty aldehydes to fatty acids.[3]
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» Alcohol Dehydrogenases and Oxidases: These enzymes can oxidize fatty alcohols to fatty
aldehydes.

The proper functioning of this cycle is critical for the synthesis of complex lipids such as waxes
and ether lipids, and for maintaining cellular homeostasis. Disruptions in the metabolism of
very-long-chain fatty acids and alcohols are associated with several metabolic disorders.[3]
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Figure 1: Simplified diagram of the fatty alcohol metabolic cycle.

Experimental Applications and Methodologies

Deuterated compounds like 1-Tetratriacontanol-d4 are invaluable tools in biomedical
research, primarily utilized as internal standards in mass spectrometry-based analyses and as
tracers in metabolic studies.

Use as an Internal Standard in Lipidomics

In the field of lipidomics, which involves the comprehensive analysis of lipids in a biological
system, accurate quantification is paramount. Due to their chemical similarity to their
endogenous counterparts, stable isotope-labeled compounds such as 1-Tetratriacontanol-d4
serve as ideal internal standards.

Experimental Workflow: Quantification of Very-Long-Chain Fatty Alcohols using LC-MS/MS
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Figure 2: A general experimental workflow for the quantification of very-long-chain fatty
alcohols using a deuterated internal standard.

Detailed Protocol: Lipid Extraction and Sample Preparation for Mass Spectrometry

o Sample Collection and Homogenization: Biological samples (e.g., cell pellets, tissue) are
collected and, if necessary, homogenized in a suitable buffer on ice.

 Internal Standard Spiking: A known amount of 1-Tetratriacontanol-d4, dissolved in an
appropriate organic solvent, is added to the homogenate. This is a critical step to correct for
sample loss during extraction and for variations in ionization efficiency during mass
spectrometry analysis.

 Lipid Extraction: A common method is the Folch extraction, which uses a
chloroform:methanol (2:1, v/v) solvent system to partition lipids from the aqueous phase. The
mixture is vortexed and centrifuged to achieve phase separation.

o Phase Separation and Collection: The lower organic phase, containing the lipids, is carefully
collected.

e Drying and Reconstitution: The collected organic solvent is evaporated under a stream of
nitrogen. The dried lipid extract is then reconstituted in a solvent compatible with the liquid
chromatography system, such as a mixture of isopropanol and acetonitrile.

e LC-MS/MS Analysis: The reconstituted sample is injected into a liquid chromatography
system coupled to a tandem mass spectrometer (LC-MS/MS). The chromatographic
separation allows for the resolution of different lipid species. The mass spectrometer is set to
monitor for the specific mass-to-charge ratio (m/z) of both the endogenous 1-
Tetratriacontanol and the deuterated internal standard, 1-Tetratriacontanol-d4.

o Data Analysis: The peak areas of the endogenous analyte and the deuterated internal
standard are determined from the resulting chromatograms. The concentration of the
endogenous 1-Tetratriacontanol is then calculated based on the ratio of its peak area to that
of the known amount of the internal standard.

Metabolic Fate and Tracer Studies
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Deuterium-labeled compounds can also be used as tracers to follow the metabolic fate of a
molecule within a biological system. By introducing 1-Tetratriacontanol-d4 to cells or an
organism, researchers can track its incorporation into downstream metabolites, such as wax
esters or ether lipids, using mass spectrometry. This approach can provide valuable insights
into the dynamics of lipid metabolism under various physiological or pathological conditions.

Note on Availability of Specific Protocols: It is important to note that while the methodologies
described are standard in the field of lipidomics and metabolic research, specific, published
experimental protocols detailing the use of 1-Tetratriacontanol-d4 are currently scarce. The
protocols provided here are based on established methods for analogous deuterated lipids and
should be adapted and optimized for the specific research question and experimental setup.

Conclusion

1-Tetratriacontanol-d4 is a specialized research tool with significant potential for advancing
our understanding of the metabolism and biological roles of very-long-chain fatty alcohols.
While the direct procurement and application data for this specific molecule are limited, this
guide provides a foundational understanding of its potential suppliers, the relevant biological
pathways of its non-deuterated counterpart, and the established experimental frameworks in
which it can be effectively utilized. As research into the intricacies of lipid metabolism continues
to grow, the application of such precision tools will undoubtedly play a crucial role in future
discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12419898#1-tetratriacontanol-d4-supplier-and-
pricing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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